Cas no 2229261-40-7 (5-methyl-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-methyl-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2229261-40-7
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• CID: 6255685
• PubChem ID: 165878928
• Update Time: 2025-08-03

5-methyl-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-nitrobenzene-1-sulfonyl fluoride
• 2229261-40-7
• EN300-1583663

• Inchi： 1S/C7H6FNO4S/c1-5-2-3-6(9(10)11)7(4-5)14(8,12)13/h2-4H,1H3
• InChI Key： JCALAWYNGHZJNC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 219.00015701g/mol
• Monoisotopic Mass: 219.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Additional information on 5-methyl-2-nitrobenzene-1-sulfonyl fluoride

5-Methyl-2-Nitrobenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

5-Methyl-2-nitrobenzene-1-sulfonyl fluoride, identified by the CAS number 2229261-40-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a methyl-substituted nitrobenzene ring. The presence of both a nitro and a sulfonyl fluoride group makes this compound particularly interesting for researchers and industry professionals alike.

The synthesis of 5-methyl-2-nitrobenzene-1-sulfonyl fluoride typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the nitro group at the 2-position and the methyl group at the 5-position is crucial for achieving the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product.

In terms of chemical properties, this compound exhibits high reactivity due to the electron-withdrawing nature of both the nitro and sulfonyl groups. These groups significantly influence the compound's stability, solubility, and reactivity in different solvents. Studies have shown that 5-methyl-2-nitrobenzene-1-sulfonyl fluoride can act as an effective electrophile in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

The applications of this compound are vast and varied. In pharmaceutical research, it has been utilized as a building block for constructing bioactive molecules with potential therapeutic effects. For instance, recent studies have explored its role in developing inhibitors for certain enzymes involved in disease pathways. Additionally, in materials science, this compound has been investigated for its potential use in creating advanced polymers and coatings with enhanced mechanical properties.

From an environmental perspective, understanding the fate and transport of 5-methyl-2-nitrobenzene-1-sulfonyl fluoride in various ecosystems is critical. Research has indicated that this compound undergoes rapid degradation under certain environmental conditions, which reduces its persistence in natural systems. However, further studies are needed to fully assess its impact on aquatic and terrestrial ecosystems.

In conclusion, 5-methyl-2-nitrobenzene-1-sulfonyl fluoride, with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from drug discovery to materials development. As new research emerges, this compound is expected to play an even more pivotal role in advancing scientific knowledge and technological innovations.